Cas no 13012-94-7 (3,5-Dibromo-4-hydroxyphenoxyacetic Acid)

• Product Name: 3,5-Dibromo-4-hydroxyphenoxyacetic Acid
• CAS No: 13012-94-7
• MF: C₈H₆Br₂O₄
• MW: 325.938841342926
• CID: 119198
• PubChem ID: 25021507
• Update Time: 2025-06-24

3,5-Dibromo-4-hydroxyphenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dibromo-4-hydroxyphenoxy)acetic acid
• 3 5-DIBROMO-4-HYDROXYPHENOXYACETIC ACID
• Acetic acid,2-(3,5-dibromo-4-hydroxyphenoxy)-
• 3,5-Dibrom-4-hydroxy-phenoxyessigsaeure
• 3,5-Dibromo-4-hydroxyphenoxyessigsaeure
• Acetic acid,2-(3,5-dibromo-4-hydroxyphenoxy)
• 4-HYDROXY-3,5-DIBROMOPHENOXYACETIC ACID
• DTXSID50648456
• (3,5-Dibromo-4-hydroxyphenoxy)acetic acid
• SCHEMBL3138757
• 3,5-DIBROMO-4-HYDROXYPHENOXYACETIC ACID
• 3,5-DIBROMO-4-HYDROXY PHENOXYACETIC ACID
• FT-0743719
• 2-(2-METHYL-3-NITRO-PHENYL)-ETHYL]-DIPROPYL-AMINEHCL
• 13012-94-7
• 3,5-Dibromo-4-hydroxyphenoxyacetic Acid

• Inchi： 1S/C8H6Br2O4/c9-5-1-4(14-3-7(11)12)2-6(10)8(5)13/h1-2,13H,3H2,(H,11,12)
• InChI Key： QGTZHPLLOLDFON-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)OCC(=O)O)Br)O

Computed Properties

• Exact Mass: 323.86300
• Monoisotopic Mass: 323.86328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 2.38060

Additional information on 3,5-Dibromo-4-hydroxyphenoxyacetic Acid

Professional Introduction to 3,5-Dibromo-4-hydroxyphenoxyacetic Acid (CAS No. 13012-94-7)

3,5-Dibromo-4-hydroxyphenoxyacetic acid, identified by the Chemical Abstracts Service registry number 13012-94-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its brominated and hydroxyl functional groups, exhibits a unique structural framework that makes it a valuable intermediate in the development of various biochemical applications. The presence of both bromine atoms and a hydroxyl group on a phenoxyacetic acid backbone imparts distinct reactivity, enabling its utility in synthetic pathways and as a precursor for more complex molecules.

The 3,5-Dibromo-4-hydroxyphenoxyacetic acid molecule’s structural features are particularly relevant in the context of modern drug discovery. Its aromatic ring system, modified by bromine atoms at the 3rd and 5th positions and a hydroxyl group at the 4th position, provides a versatile platform for further functionalization. This arrangement allows for selective modifications, making it an attractive candidate for designing molecules with tailored biological activities. In recent years, such halogenated phenols have been extensively studied due to their potential in modulating enzyme inhibition and receptor binding interactions.

Recent advancements in medicinal chemistry have highlighted the role of 3,5-Dibromo-4-hydroxyphenoxyacetic acid in the synthesis of novel therapeutic agents. For instance, researchers have explored its derivatives as candidates for anticancer and anti-inflammatory applications. The bromine substituents enhance the compound’s ability to participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). Additionally, the hydroxyl group can be engaged in etherification or esterification reactions, broadening its synthetic utility.

The pharmacological relevance of 3,5-Dibromo-4-hydroxyphenoxyacetic acid is further underscored by its incorporation into drug-like scaffolds that exhibit promising biological profiles. Studies have demonstrated that modifications of this core structure can lead to compounds with enhanced affinity for specific targets. For example, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes implicated in metabolic disorders. The ability to fine-tune its pharmacophore through strategic functionalization has positioned 3,5-Dibromo-4-hydroxyphenoxyacetic acid as a cornerstone in rational drug design.

In the realm of synthetic methodologies, 3,5-Dibromo-4-hydroxyphenoxyacetic acid serves as a critical building block for constructing more intricate molecules. Its reactivity profile allows chemists to introduce diverse substituents while maintaining structural integrity. This flexibility is particularly valuable in natural product synthesis, where complex architectures often require multiple steps involving regioselective transformations. The compound’s stability under various reaction conditions also contributes to its appeal as an intermediate in large-scale syntheses.

The intersection of computational chemistry and experimental synthesis has further illuminated the potential of 3,5-Dibromo-4-hydroxyphenoxyacetic acid. Molecular modeling studies suggest that its halogenated aromatic system can interact with biological targets through multiple non-covalent bonds, including hydrogen bonding and π-stacking interactions. These insights have guided the design of analogs with improved solubility and bioavailability, addressing key challenges in drug development. Such computational approaches are increasingly integral to modern pharmaceutical research, complementing traditional wet chemistry techniques.

Industrial applications of 3,5-Dibromo-4-hydroxyphenoxyacetic acid are also emerging as it finds utility beyond academic research. Pharmaceutical companies are leveraging its structural features to develop proprietary formulations targeting specific therapeutic areas. Its role as a key intermediate has been recognized in processes that require high purity and scalability, ensuring that it meets stringent regulatory standards for drug manufacturing. As demand for customized biochemical reagents grows, compounds like 3,5-Dibromo-4-hydroxyphenoxyacetic acid are becoming indispensable tools in industrial chemical libraries.

The environmental and safety considerations associated with handling 3,5-Dibromo-4-hydroxyphenoxyacetic acid are also important aspects of its application profile. While it does not pose acute hazards under standard laboratory conditions, proper handling protocols must be followed to ensure worker safety and environmental protection. Waste management strategies should align with established guidelines to minimize ecological impact. These practices reflect the broader commitment within the chemical industry to sustainable manufacturing processes.

Looking ahead, the future prospects for 3,5-Dibromo-4-hydroxyphenoxyacetic acid appear promising as research continues to uncover new synthetic pathways and biological applications. Emerging technologies such as flow chemistry and biocatalysis may further enhance its utility by enabling more efficient and sustainable production methods. Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into tangible benefits for human health.